Cas no 174180-95-1 (1H-Indazole-1-carboxylic acid, 3-(bromomethyl)-6-fluoro-,1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid, 3-(bromomethyl)-6-fluoro-,1,1-dimethylethyl ester
• CAS No: 174180-95-1
• MF: C₁₃H₁₄BrFN₂O₂
• MW: 329.164865970612
• CID: 1359020
• PubChem ID: 10568325
• Update Time: 2025-04-20

1H-Indazole-1-carboxylic acid, 3-(bromomethyl)-6-fluoro-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 3-(bromomethyl)-6-fluoro-,1,1-dimethylethyl ester
• BS-15655
• tert-butyl 3-(bromomethyl)-6-fluoroindazole-1-carboxylate
• AB58329
• DB-210374
• 1h-indazole-1-carboxylic acid,3-(bromomethyl)-6-fluoro-,1,1-dimethylethyl ester
• 3-Bromomethyl-6-fluoro-1-tert-butoxycarbonyl-1H-indazole
• TERT-BUTYL 3-(BROMOMETHYL)-6-FLUORO-1H-INDAZOLE-1-CARBOXYLATE
• 1-Boc-3-(bromomethyl)-6-fluoro-1H-indazole
• TERT-BUTYL3-(BROMOMETHYL)-6-FLUORO-1H-INDAZOLE-1-CARBOXYLATE
• SCHEMBL8426868
• 3-Bromomethyl-6-fluoro-1-tert-butoxycarbonyl indazole
• D83292
• AKOS027376680
• EN300-12578677
• ONVPTCZPLVIMLP-UHFFFAOYSA-N
• 3-Bromomethyl-6-fluoro-1-tert-butoxycarbonyl-indazole
• 174180-95-1
• CS-0163662

• Inchi： 1S/C13H14BrFN2O2/c1-13(2,3)19-12(18)17-11-6-8(15)4-5-9(11)10(7-14)16-17/h4-6H,7H2,1-3H3
• InChI Key： ONVPTCZPLVIMLP-UHFFFAOYSA-N
• SMILES： BrCC1C2C=CC(=CC=2N(C(=O)OC(C)(C)C)N=1)F

Computed Properties

• Exact Mass: 328.02227g/mol
• Monoisotopic Mass: 328.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų